5-Chloro-3-[(2,4-dichlorophenyl)methyl]-1,2,4-thiadiazole

• IUPAC Name: 5-chloro-3-[(2,4-dichlorophenyl)methyl]-1,2,4-thiadiazole
• InChI: InChI=1S/C9H5Cl3N2S/c10-6-2-1-5(7(11)4-6)3-8-13-9(12)15-14-8/h1-2,4H,3H2
• InChI Key: XPTWAWKFWKKFDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)CC2=NSC(=N2)Cl
• Molecular Formula: C9H5Cl3N2S
• Molecular Weight: 279.6 g/mol

Description

“5-Chloro-3-[(2,4-dichlorophenyl)methyl]-1,2,4-thiadiazole” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures have been used in suzuki–miyaura coupling reactions , which are widely applied transition metal-catalyzed carbon–carbon bond-forming reactions .

Mode of Action

In the context of suzuki–miyaura coupling reactions, the process involves two key steps: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond. Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The suzuki–miyaura coupling reaction, which this compound may be involved in, is a key process in the synthesis of various organic compounds .

Result of Action

It’s worth noting that the suzuki–miyaura coupling reaction, which this compound may be involved in, is a key process in the synthesis of various organic compounds .

Action Environment

It’s known that the compound is a colorless or light yellow liquid, soluble in organic solvents such as ether and alcohol, but insoluble in water . This suggests that the compound’s action and stability may be influenced by factors such as solvent type and pH.

Advantages and Limitations for Lab Experiments

The use of 5-Chloro-3-[(2,4-dichlorophenyl)methyl]-1,2,4-thiadiazole in lab experiments has several advantages. It is relatively easy to synthesize and purify, and its effects can be easily measured. In addition, the compound is stable and can be stored for long periods of time. However, the compound can be toxic if it is not handled and stored properly, and it can be difficult to obtain in large quantities.

Future Directions

For research involving 5-Chloro-3-[(2,4-dichlorophenyl)methyl]-1,2,4-thiadiazole include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. In addition, further research is needed to understand the effects of the compound on different cell types and tissues. Furthermore, research is needed to understand the long-term effects of the compound on the body, as well as its potential side effects. Finally, further research is needed to develop methods to synthesize and purify the compound in larger quantities.

Synthesis Methods

5-Chloro-3-[(2,4-dichlorophenyl)methyl]-1,2,4-thiadiazole can be synthesized via a nucleophilic substitution reaction of 2,4-dichlorophenylmethyl chloride with sodium thiadiazole in the presence of an organic solvent. The resulting product is then purified by column chromatography.

Scientific Research Applications

5-Chloro-3-[(2,4-dichlorophenyl)methyl]-1,2,4-thiadiazole has been used in various scientific research applications. It has been used to study the mechanism of action of various compounds, as well as to investigate the biochemical and physiological effects of these compounds in lab experiments. It has also been used to synthesize organic compounds, such as polymers, dyes, and pharmaceuticals.